Cas no 133502-79-1 (Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]-)
133502-79-1 structure
Product Name:Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]-
CAS No:133502-79-1
MF:C22H12N6O12
MW:552.363684654236
CID:1233764
PubChem ID:71341091
Update Time:2025-04-20
Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]-
- 1,3,5-trinitro-2-[2-[4-[2-(2,4,6-trinitrophenyl)ethenyl]phenyl]ethenyl]benzene
- 1,1'-[1,4-Phenylenedi(ethene-2,1-diyl)]bis(2,4,6-trinitrobenzene)
- 133502-79-1
- DTXSID70768105
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- Inchi: 1S/C22H12N6O12/c29-23(30)15-9-19(25(33)34)17(20(10-15)26(35)36)7-5-13-1-2-14(4-3-13)6-8-18-21(27(37)38)11-16(24(31)32)12-22(18)28(39)40/h1-12H
- InChI Key: IDFOXSJEAJSMQX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1C=CC1C=CC(=CC=1)C=CC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 552.05136
- Monoisotopic Mass: 552.05131984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 40
- Rotatable Bond Count: 4
- Complexity: 925
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 5.4
- Topological Polar Surface Area: 275Ų
Experimental Properties
- PSA: 258.84
Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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